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Compound of Interest

Compound Name: Avobenzone-13C3

Cat. No.: B1159130

Get Quote

Executive Summary & Compound Profile
Avobenzone-13C3 is a stable isotope-labeled derivative of the UVA filter Avobenzone (Butyl

Methoxydibenzoylmethane). It is primarily utilized as an internal standard for quantification via

LC-MS/MS or GC-MS.

While the chemical toxicity of Avobenzone is generally low for humans, the handling of the

13C3 isotopologue requires a dual-threat mitigation strategy:

Biological Safety: Protection against potential irritation and significant aquatic toxicity (H410).

Analytical Integrity: Prevention of cross-contamination. Even microgram-level contamination

from native (unlabeled) Avobenzone (often found in personal care products like sunscreen)

will invalidate the isotopic enrichment profile, rendering the standard useless.

Critical Warning: This compound is NON-RADIOACTIVE. Standard radiation shielding is

unnecessary and detrimental to dexterity. However, it is an Environmental Hazard.

Hazard Assessment & Risk Analysis
The following assessment synthesizes GHS classifications and practical laboratory risks.
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Hazard Category Classification Description & Mechanism

Environmental H410 / H413

Very toxic to aquatic life with

long-lasting effects.

Avobenzone is lipophilic and

bioaccumulates. Direct release

into drains is strictly prohibited.

Health (Acute) H319 / H315

Causes serious eye irritation

and skin irritation. As a fine

powder, it acts as a

mechanical irritant to mucous

membranes.

Physical Static Sensitive

Dry powders of organic

standards are prone to static

charge, leading to scattering

during weighing (loss of

precious material).

Analytical Contamination

High Risk. Users wearing

personal care products

containing Avobenzone

(sunscreens, moisturizers) can

contaminate the standard by

touch or shedding.

Personal Protective Equipment (PPE) Matrix
This matrix is designed to ensure personnel safety while maximizing dexterity for handling

milligram quantities.
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Protection Zone Recommended Equipment Scientific Rationale

Respiratory Fume Hood (Primary)

Engineering controls are

superior to masks. Handle all

powders inside a certified

chemical fume hood to prevent

inhalation and loss of material.

N95/P100 (Secondary)

Use only if a fume hood is

unavailable or during spill

cleanup.

Dermal (Hands) Nitrile Gloves (4 mil)

Double-Gloving Required. The

outer pair should be changed

immediately before handling

the vial to remove any traces

of sunscreen/lotions from the

user's environment.

Ocular Safety Glasses w/ Side Shields

Prevents ocular contact with

airborne particulates. Goggles

are necessary only if large-

volume solvent splashing is a

risk.

Body Lab Coat (Cotton/Poly)

Must be buttoned to the neck.

Critical: Ensure the lab coat

has not been worn outside

where it could accumulate UV-

filter residues.

Operational Protocol: Handling & Solubilization
This workflow ensures the integrity of the mass spectrometry standard.

Phase 1: Preparation
De-Static: Use an ionizing gun or anti-static bar on the vial before opening. Static charge can

cause the lightweight powder to "jump" out of the vial or cling to the spatula.
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Equilibration: Allow the vial to reach room temperature before opening to prevent

condensation (hydrolysis risk).

Phase 2: Weighing (The "Zero-Contamination" Zone)
Clean Zone: Wipe the balance area with methanol.

Transfer: Use a dedicated, solvent-washed micro-spatula.

Solubilization: Dissolve directly in the target solvent (e.g., Methanol, Acetonitrile) within the

storage vial if possible, to avoid transfer losses.

Phase 3: Verification (Self-Validating Step)
Blank Check: Before running the standard, inject a solvent blank through the LC-MS. If

Avobenzone (native mass) is detected, the system or operator is contaminated.
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Click to download full resolution via product page

Caption: Operational workflow emphasizing static control and contamination verification points.

Disposal & Environmental Safety
Due to the H410 classification (Very toxic to aquatic life), sink disposal is strictly prohibited.

Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1159130/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-avobenzone-13c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Is it Liquid or Solid?

Liquid Solutions
(Solvent + Standard)

Solid Waste
(Vials, Wipes, Gloves)
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High-Temp Incineration
(Approved Chemical Waste)

Contaminated Debris

Segregate: Halogenated Waste

Yes (e.g. DCM)

Segregate: Non-Halogenated Waste

No (e.g. MeOH)

Click to download full resolution via product page

Caption: Protocol for segregating and incinerating Avobenzone-13C3 waste to prevent aquatic

release.

Disposal Protocol:

Solids: All contaminated gloves, wipes, and empty vials must be placed in a hazardous solid

waste container destined for incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1159130/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-avobenzone-13c3
https://www.benchchem.com/product/b1159130/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-avobenzone-13c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquids: Collect in compatible solvent waste containers (Halogenated vs. Non-Halogenated).

Label clearly: "Contains Avobenzone - Toxic to Aquatic Life."[1]

Emergency Procedures
Spill (Solid): Do not dry sweep. Dampen a wipe with methanol to capture the powder without

generating dust. Place the wipe in a sealed bag for incineration.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Skin Contact: Wash with soap and water.[2] Note: Since Avobenzone is lipophilic, water

alone is ineffective; soap is required to emulsify and remove it.

References
Cayman Chemical. (2025).[1][3] Safety Data Sheet: Avobenzone-13C-d3. Retrieved from

European Chemicals Agency (ECHA). (n.d.). Substance Information: Avobenzone (Butyl

Methoxydibenzoylmethane).[1] Retrieved from

National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound

Summary for CID 51040, Avobenzone. Retrieved from

Sigma-Aldrich. (n.d.). Handling Stable Isotope Labeled Standards. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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